N-(1-ethyl-4-piperidinyl)-5-methyl-4-phenyl-3-thiophenecarboxamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-5-methyl-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C19H24N2OS/c1-3-21-11-9-16(10-12-21)20-19(22)17-13-23-14(2)18(17)15-7-5-4-6-8-15/h4-8,13,16H,3,9-12H2,1-2H3,(H,20,22)
• InChI Key: ASYZKVAQQDONTB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=CSC(=C2C3=CC=CC=C3)C
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

N-(1-ethyl-4-piperidinyl)-5-methyl-4-phenyl-3-thiophenecarboxamide, also known as EPTC, is a selective inhibitor of acetylcholinesterase (AChE) that has been widely used in scientific research. EPTC has been shown to possess potent inhibitory activity against AChE, which makes it a promising candidate for the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders.

Mechanism of Action

N-(1-ethyl-4-piperidinyl)-5-methyl-4-phenyl-3-thiophenecarboxamide exerts its effects by inhibiting the activity of AChE, which is responsible for the breakdown of acetylcholine in the synaptic cleft. By inhibiting AChE, this compound increases the levels of acetylcholine in the synaptic cleft, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to possess potent inhibitory activity against AChE, which can improve cognitive function and memory. However, this compound may also have other effects on the body, including potential toxicity and adverse side effects.

Advantages and Limitations for Lab Experiments

N-(1-ethyl-4-piperidinyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has several advantages for use in laboratory experiments, including its potent inhibitory activity against AChE, its selectivity for AChE over other enzymes, and its ability to increase the levels of acetylcholine in the brain. However, this compound may also have limitations, including potential toxicity and adverse side effects.

Future Directions

Future research on N-(1-ethyl-4-piperidinyl)-5-methyl-4-phenyl-3-thiophenecarboxamide should focus on its potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders. Additional studies are needed to determine the optimal dosage and administration of this compound, as well as its potential toxicity and adverse side effects. Furthermore, future research should explore the potential use of this compound in combination with other drugs for the treatment of Alzheimer's disease and other neurological disorders.

Scientific Research Applications

N-(1-ethyl-4-piperidinyl)-5-methyl-4-phenyl-3-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders. It has been shown to possess potent inhibitory activity against AChE, which is a key enzyme involved in the breakdown of acetylcholine, a neurotransmitter that plays a critical role in cognitive function. By inhibiting AChE, this compound can increase the levels of acetylcholine in the brain, which can improve cognitive function and memory.